Cas no 1948237-05-5 (1-(2-(DIFLUOROMETHYL)PYRIMIDIN-5-YL)ETHAN-1-ONE)

• Product Name: 1-(2-(DIFLUOROMETHYL)PYRIMIDIN-5-YL)ETHAN-1-ONE
• CAS No: 1948237-05-5
• MF: C₇H₆F₂N₂O
• MW: 172.132148265839
• CID: 5747760
• PubChem ID: 121397477
• Update Time: 2024-11-07

1-(2-(DIFLUOROMETHYL)PYRIMIDIN-5-YL)ETHAN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 1948237-05-5
• SCHEMBL17823866
• HUOXSLMCASPABZ-UHFFFAOYSA-N
• 1-(2-(DIFLUOROMETHYL)PYRIMIDIN-5-YL)ETHAN-1-ONE
• DB-089257

• Inchi： 1S/C7H6F2N2O/c1-4(12)5-2-10-7(6(8)9)11-3-5/h2-3,6H,1H3
• InChI Key： HUOXSLMCASPABZ-UHFFFAOYSA-N
• SMILES： FC(C1N=CC(C(C)=O)=CN=1)F

Computed Properties

• Exact Mass: 172.04481914g/mol
• Monoisotopic Mass: 172.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.8Ų